Cas no 56348-74-4 (2-bromo-8-fluorophenoxathiin 10,10-dioxide)
56348-74-4 structure
Product Name:2-bromo-8-fluorophenoxathiin 10,10-dioxide
CAS No:56348-74-4
MF:C12H6BrFO3S
MW:329.141644954681
CID:1598173
PubChem ID:6453327
Update Time:2024-08-29
2-bromo-8-fluorophenoxathiin 10,10-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-8-fluorophenoxathiin 10,10-dioxide
- Phenoxathiin, 2-bromo-8-fluoro-, 10,10-dioxide
- 2-bromo-8-fluorophenoxathiine 10,10-dioxide
- 56348-74-4
- DTXSID40204888
-
- Inchi: 1S/C12H6BrFO3S/c13-7-1-3-9-11(5-7)18(15,16)12-6-8(14)2-4-10(12)17-9/h1-6H
- InChI Key: JSXXYPVYWBTMGC-UHFFFAOYSA-N
- SMILES: C1=C2C(OC3=C(S2(=O)=O)C=C(F)C=C3)=CC=C1Br
Computed Properties
- Exact Mass: 327.92048
- Monoisotopic Mass: 327.920506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.788
- Boiling Point: 462.3°C at 760 mmHg
- Flash Point: 233.4°C
- Refractive Index: 1.658
- PSA: 43.37
2-bromo-8-fluorophenoxathiin 10,10-dioxide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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